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Compound of Interest

Compound Name: 1-methyl-1H-pyrazol-5(4H)-one

Cat. No.: B179710

Essential Safety and Handling Guide for 1-
methyl-1H-pyrazol-5(4H)-one

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of 1-methyl-1H-pyrazol-5(4H)-one, also known as 5-Hydroxy-1-methyl-
1H-pyrazole. It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices and minimize exposure risks.

Chemical Identifier:

e Name: 1-methyl-1H-pyrazol-5(4H)-one

e Synonyms: 5-Hydroxy-1-methyl-1H-pyrazole, 1-Methyl-1H-pyrazol-5-ol
o CAS Number: 33641-15-5

Hazard Summary: This chemical is classified as causing skin irritation (H315) and serious eye
irritation (H319).[1] It is crucial to adhere to the following safety measures to prevent direct
contact and ensure a safe working environment.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 1-methyl-
1H-pyrazol-5(4H)-one. The following table summarizes the required PPE for different body
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parts.
Body Part Required PPE Standard
o Conforming to EN 166 (EU) or
Safety glasses with side-
Eyes/Face _ ] OSHA 29 CFR 1910.133 (US).
shields or a face shield.[1] 2]
] ] ) ] Must satisfy the specifications
) Chemical-resistant, impervious T
Skin/Hands o of EU Directive 89/686/EEC
gloves (e.g., nitrile rubber).[1]
and EN 374.
Bod Protective clothing, such as a Long-sleeved clothing is
ody

lab coat or coveralls.[1]

recommended.[3]

Respiratory

A dust respirator should be
used if dust or aerosol will be

generated.[1]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[2][4]

Feet

Protective boots may be
required depending on the

situation.[1]

Operational Plan: Safe Handling Workflow

A systematic approach to handling 1-methyl-1H-pyrazol-5(4H)-one is essential to minimize

risks. The following workflow outlines the procedural steps from preparation to post-handling

procedures.
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Workflow for the safe handling of 1-methyl-1H-pyrazol-5(4H)-one.

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/product/b179710?utm_src=pdf-body-img
https://www.benchchem.com/product/b179710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Procedural Steps:
e Preparation:

o Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhalation of dust or aerosols.[1]

o Ensure that an eyewash station and safety shower are readily accessible.[3]
o Before handling, wash hands and face thoroughly.[1]
e Handling:
o Avoid contact with skin, eyes, and clothing.[1]
o Prevent the dispersion of dust when handling the solid form.[1]

o Keep the container tightly closed when not in use and store in a cool, dark place,
preferably under an inert gas.[1]

e In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of water. If skin irritation
occurs, seek medical advice.[1] Contaminated clothing should be removed and washed
before reuse.[1]

o Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[1] If eye irritation persists,
get medical attention.[1]

o Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position. Seek medical advice if you feel unwell.[1]

o Ingestion: Rinse the mouth and get medical advice if you feel unwell.[1]

Disposal Plan
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Proper disposal of 1-methyl-1H-pyrazol-5(4H)-one and its containers is critical to prevent
environmental contamination and ensure compliance with regulations.

o Waste Collection:

o Collect any spilled or waste material by sweeping it into an airtight container, taking care
not to disperse dust.[1]

» Disposal Method:
o Consult your local and regional authorities for approved disposal methods.[1]

o One possible method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber system.[1]

o Always observe all federal, state, and local environmental regulations when disposing of
this substance.[1]

o Container Disposal:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local regulations.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-methyl-
1H-pyrazol-5(4H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179710#personal-protective-equipment-for-handling-
1-methyl-1h-pyrazol-5-4h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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